Cas no 2171587-57-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171587-57-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6190617
• PubChem ID: 165819212
• Update Time: 2025-06-29

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid
• EN300-1550001
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxolane-2-carboxylic acid
• 2171587-57-6

• Inchi： 1S/C24H26N2O6/c1-14(22(27)25-12-15-10-11-31-21(15)23(28)29)26-24(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： GPRGSQJYMZABQO-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic Acid (CAS No. 2171587-57-6)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid, with the CAS number 2171587-57-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapies and biomolecular interactions. The unique structural features of this molecule, including its fluorenylmethoxycarbonyl moiety and the presence of an oxolane ring, contribute to its potential as a versatile intermediate in synthetic chemistry and as a lead compound for further medicinal chemistry exploration.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions. This characteristic makes it particularly useful in the synthesis of complex peptides and proteins, which are often the targets of therapeutic interventions. The incorporation of the Fmoc group into the structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid suggests that this compound could be utilized as a building block in the synthesis of more complex molecules, potentially including peptidomimetics or other bioactive agents.

The oxolane ring, also known as an ethylene oxide derivative, is another key structural feature that contributes to the compound's unique properties. Oxolane rings are known for their ability to enhance the solubility and bioavailability of molecules, making them valuable in drug design. The presence of this ring in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid may contribute to its ability to interact with biological targets in a favorable manner, potentially improving its pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>propanamidomethyl group in the name suggests that this compound may have the potential to interact with enzymes or receptors involved in these pathways. For instance, amide-based compounds have been shown to exhibit inhibitory activity against various kinases and proteases, which are often overexpressed or dysregulated in diseased states.

One area where 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid shows particular promise is in the field of oncology. Recent studies have demonstrated that molecules containing fluorene derivatives can exhibit potent anti-cancer activity by inhibiting key signaling pathways involved in tumor growth and survival. The combination of the Fmoc group and the oxolane ring may enhance the ability of this compound to penetrate cellular membranes and reach its target sites within cancer cells. Furthermore, the< strong>propanamidomethyl group could provide a site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

Another area where this compound may find utility is in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves numerous signaling pathways and cellular interactions. Compounds that can modulate these pathways have shown promise in preclinical studies as potential therapeutics for conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. The structural features of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid suggest that it may be able to interact with inflammatory mediators or enzymes, thereby reducing inflammation and alleviating symptoms.

The< strong>fluorenylmethoxycarbonyl group not only serves as a protecting group but also as a handle for further chemical modifications. This allows researchers to attach other functional groups or biomolecules to the fluorene core, creating hybrid compounds with enhanced properties. For example, fluorophores can be incorporated into drug molecules to enable tracking and imaging using techniques such as fluorescence microscopy or positron emission tomography (PET). This could be particularly useful in diagnostic applications where real-time visualization of drug distribution within living organisms is required.

In addition to its potential therapeutic applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid may also find use in materials science and nanotechnology. Fluorene derivatives are known for their excellent photophysical properties, including high fluorescence quantum yields and long fluorescence lifetimes. These properties make them valuable components in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other optoelectronic devices. The oxolane ring could further enhance these properties by improving solubility and thermal stability.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group typically involves reaction with an amino acid derivative under basic conditions followed by coupling with a suitable carboxylic acid precursor. The subsequent steps involve functionalization of the oxolane ring and introduction of the< strong>propanamidomethyl moiety. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to ensure that the desired product is obtained.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171587-57-6) is a versatile organic compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features, including the< strong>fluorenylmethoxycarbonyl, oxolane ring, and< strong>propanamidomethyl groups, make it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. Recent research suggests that this compound may have utility in oncology, inflammation treatment, diagnostics, materials science, and nanotechnology. Further studies are warranted to fully explore its potential applications and optimize its synthesis for industrial-scale production.